Cas no 1798459-04-7 (3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide)

• Product Name: 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide
• CAS No: 1798459-04-7
• MF: C₁₈H₂₀ClNO₂S
• MW: 349.87490272522
• CID: 5374945
• Update Time: 2025-06-09

3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(tetrahydro-2H-pyran-4-yl)-N-[2-(2-thienyl)ethyl]benzamide
• 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide

• Inchi： 1S/C18H20ClNO2S/c19-15-4-1-3-14(13-15)18(21)20(16-7-10-22-11-8-16)9-6-17-5-2-12-23-17/h1-5,12-13,16H,6-11H2
• InChI Key： GDHQOYPFPXLEOD-UHFFFAOYSA-N
• SMILES： C(N(C1CCOCC1)CCC1SC=CC=1)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.2±50.0 °C(Predicted)
• pka: -1.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide

Professional Introduction to Compound with CAS No. 1798459-04-7 and Product Name: 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide

The compound with the CAS number 1798459-04-7 and the product name 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in therapeutic interventions. The molecular structure incorporates several key functional groups, including a chloro substituent, an oxane ring, and a thiophene moiety, which contribute to its unique chemical properties and biological activities.

Recent research in the domain of pharmacological sciences has highlighted the importance of heterocyclic compounds in drug design. The presence of the oxan-4-yl group in this molecule suggests its potential role as a bioisostere for other oxygen-containing heterocycles, which are widely recognized for their pharmacological efficacy. This structural feature, combined with the thiophen-2-yl ethyl side chain, enhances the compound's ability to interact with biological targets, making it a promising candidate for further exploration.

One of the most intriguing aspects of this compound is its dual functionality. The chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide structure suggests that it may exhibit both inhibitory and modulatory effects on various enzymatic pathways. Current studies indicate that such compounds have the potential to interfere with key signaling cascades involved in inflammatory responses and metabolic disorders. The benzamide core, a well-documented pharmacophore in medicinal chemistry, further reinforces its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide exhibits significant binding affinity to certain protein targets. This binding interaction is mediated by the compound's ability to form hydrogen bonds and hydrophobic interactions with key residues in the target proteins. Such interactions are critical for modulating enzymatic activity and have been implicated in various disease pathways.

The oxane ring, a five-membered ether-like structure, contributes to the compound's solubility and bioavailability, which are essential factors for its potential clinical application. Additionally, the thiophene moiety has been shown to enhance binding affinity by introducing aromatic stacking interactions with complementary aromatic residues in target proteins. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking simulations have been performed using 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide as a ligand against various protein targets. These simulations have provided valuable insights into its binding mode and have helped identify key residues involved in its interaction with biological targets.

The implications of these findings are far-reaching. By understanding how this compound interacts with its targets at a molecular level, researchers can design analogs with enhanced potency and selectivity. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patients based on their unique biological profiles.

Furthermore, the structural complexity of this compound makes it an attractive scaffold for drug discovery programs aimed at developing novel therapeutics. Its ability to modulate multiple biological pathways simultaneously suggests that it may be useful in treating complex diseases that involve multiple dysregulated pathways.

In conclusion, 3-chloro-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.